Cas no 1804975-99-2 (Methyl 2-cyano-5-hydroxymethyl-3-(trifluoromethyl)benzoate)

• Product Name: Methyl 2-cyano-5-hydroxymethyl-3-(trifluoromethyl)benzoate
• CAS No: 1804975-99-2
• MF: C₁₁H₈F₃NO₃
• MW: 259.18133354187
• CID: 4952033
• Update Time: 2025-06-14

Methyl 2-cyano-5-hydroxymethyl-3-(trifluoromethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-cyano-5-hydroxymethyl-3-(trifluoromethyl)benzoate

• Inchi： 1S/C11H8F3NO3/c1-18-10(17)7-2-6(5-16)3-9(8(7)4-15)11(12,13)14/h2-3,16H,5H2,1H3
• InChI Key： HYPQKGUTHSEUSS-UHFFFAOYSA-N
• SMILES： FC(C1C=C(CO)C=C(C(=O)OC)C=1C#N)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 360
• XLogP3: 1.5
• Topological Polar Surface Area: 70.3

Additional information on Methyl 2-cyano-5-hydroxymethyl-3-(trifluoromethyl)benzoate

Recent Advances in the Application of Methyl 2-cyano-5-hydroxymethyl-3-(trifluoromethyl)benzoate (CAS: 1804975-99-2) in Chemical Biology and Pharmaceutical Research

Methyl 2-cyano-5-hydroxymethyl-3-(trifluoromethyl)benzoate (CAS: 1804975-99-2) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential applications. This trifluoromethyl-substituted benzoate derivative has been the subject of recent studies focusing on its synthesis, reactivity, and biological activity. The presence of both cyano and hydroxymethyl groups, along with the electron-withdrawing trifluoromethyl moiety, makes this compound a versatile intermediate for the development of novel bioactive molecules.

Recent synthetic methodologies have optimized the preparation of Methyl 2-cyano-5-hydroxymethyl-3-(trifluoromethyl)benzoate, achieving higher yields and purity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route starting from 3-(trifluoromethyl)benzoic acid derivatives, with the key step involving a selective cyanation at the 2-position followed by hydroxymethylation at the 5-position. The reported method offers advantages in scalability and reproducibility, which are crucial for pharmaceutical applications.

In pharmacological research, this compound has shown promise as a building block for the development of enzyme inhibitors. The trifluoromethyl group enhances metabolic stability and binding affinity to target proteins, while the hydroxymethyl functionality allows for further derivatization. Recent work has explored its incorporation into potential kinase inhibitors, with preliminary results indicating selective activity against certain cancer-related kinases. These findings were presented at the 2023 American Chemical Society National Meeting.

The compound's potential in drug discovery extends to its use as a precursor for PET (positron emission tomography) tracer development. Researchers have investigated the incorporation of radioactive isotopes into the hydroxymethyl group, creating molecular probes for imaging studies. This application capitalizes on the compound's favorable pharmacokinetic properties and the ability of the trifluoromethyl group to modulate lipophilicity.

Structural-activity relationship (SAR) studies involving Methyl 2-cyano-5-hydroxymethyl-3-(trifluoromethyl)benzoate have provided valuable insights into the importance of each functional group. Computational modeling and X-ray crystallography studies have revealed how the cyano group participates in key hydrogen bonding interactions with biological targets, while the trifluoromethyl group influences the overall molecular conformation and electron distribution.

Ongoing research is exploring the compound's potential in developing novel anti-inflammatory agents. Preliminary in vitro studies suggest that derivatives of this compound may modulate NF-κB signaling pathways, with potential applications in treating chronic inflammatory conditions. These findings, while still in early stages, highlight the versatility of this chemical scaffold in medicinal chemistry.

From a chemical biology perspective, Methyl 2-cyano-5-hydroxymethyl-3-(trifluoromethyl)benzoate has been utilized as a molecular probe to study enzyme mechanisms. Its distinctive spectroscopic properties, particularly the cyano group's infrared signature, enable real-time monitoring of biochemical reactions. This application has been particularly valuable in studying cytochrome P450 enzymes and their interactions with fluorinated substrates.

As research progresses, the compound's safety profile and ADME (absorption, distribution, metabolism, and excretion) properties are being systematically evaluated. Recent toxicological studies in model organisms have shown favorable results, with no significant adverse effects observed at therapeutic concentrations. These findings support further development of this compound and its derivatives as potential drug candidates.

The pharmaceutical industry has shown growing interest in Methyl 2-cyano-5-hydroxymethyl-3-(trifluoromethyl)benzoate, with several patent applications filed in 2023-2024 covering novel synthetic methods and therapeutic applications. This intellectual property activity reflects the compound's potential commercial value and the competitive landscape in fluorinated pharmaceutical development.

In conclusion, Methyl 2-cyano-5-hydroxymethyl-3-(trifluoromethyl)benzoate (CAS: 1804975-99-2) represents a promising scaffold in medicinal chemistry with diverse applications. Its unique combination of functional groups offers multiple opportunities for structural modification and biological targeting. Ongoing research continues to uncover new potential uses for this compound, from drug development to chemical biology tools, making it a molecule of significant interest in the pharmaceutical and biotechnology sectors.